Cas no 2229497-33-8 (2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol
• CAS No: 2229497-33-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6162861
• PubChem ID: 165723550
• Update Time: 2025-07-19

2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol
• 2229497-33-8
• EN300-1796422

• Inchi： 1S/C11H17NO/c1-9-7-12-5-4-10(9)6-11(2,3)8-13/h4-5,7,13H,6,8H2,1-3H3
• InChI Key： AUUWLJLHFYPQGL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CN=CC=1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol

Introduction to 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol (CAS No. 2229497-33-8)

2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol, also known by its CAS number 2229497-33-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a substituted pyridine ring and a tertiary alcohol functional group. The combination of these structural elements endows the compound with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol is defined by its molecular formula C₁₁H₁₆N₁O₁. The presence of the pyridine ring, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom, imparts significant electronic and steric properties to the molecule. The methyl groups at positions 2 and 3 on the propyl chain, along with the tertiary alcohol group, further contribute to the compound's unique chemical behavior and potential biological activity.

In recent years, there has been a growing interest in the development of pyridine-based compounds for their diverse biological activities. Pyridine derivatives have been extensively studied for their potential as anti-inflammatory agents, antioxidants, and modulators of various cellular processes. The specific structure of 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol suggests that it may exhibit similar properties, making it a valuable candidate for further investigation.

One of the key areas of research involving 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with a wide range of diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have shown that certain pyridine derivatives can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating inflammatory responses. Preliminary studies on 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol have indicated that it may possess similar anti-inflammatory properties.

Beyond its anti-inflammatory potential, 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol has also been investigated for its antioxidant activity. Oxidative stress, caused by an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects through neutralization by antioxidants, is implicated in numerous diseases. Compounds with strong antioxidant properties can help protect cells from oxidative damage and promote overall health. Research has shown that certain pyridine derivatives can effectively scavenge free radicals and reduce oxidative stress. Early studies on 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol suggest that it may have significant antioxidant capabilities.

The therapeutic potential of 2,2-dimethyl-3-(3-methylpyridin-4-yl)propan-1-ol extends to its ability to modulate cellular processes. Pyridine derivatives have been shown to interact with various cellular targets, including enzymes, receptors, and ion channels. These interactions can lead to changes in cellular signaling pathways and gene expression patterns. For example, some pyridine derivatives have been found to inhibit specific enzymes involved in inflammatory pathways or modulate receptor activity in the nervous system. The unique structure of 2,2-dimethyl-3-(3-methylpyridin-4-y)propan-l-oI suggests that it may interact with similar targets, making it a promising candidate for further exploration in this area.

In addition to its potential therapeutic applications, 2,2-dimethyl-S-(S-methyipyndin-i-yI)propan-l-oI has also been studied for its synthetic accessibility and chemical stability. The synthesis of this compound involves several well-established chemical reactions, making it relatively straightforward to produce on a laboratory scale. Furthermore, the compound exhibits good stability under various conditions, which is an important consideration for both research and potential commercial applications.

The safety profile of 2,2-dimethyI-S-{S-meihyipyndin-i-yI}propan-l-oI is another critical aspect that has been evaluated in recent studies. Toxicity assessments have shown that the compound exhibits low toxicity at relevant concentrations, which is an encouraging sign for its potential use in pharmaceutical formulations. However, further safety studies are necessary to fully understand any long-term effects or potential side effects associated with its use.

In conclusion, 2,-dimethyI-S-{S-meihyipyndin-i-yI}propan-l-oI (CAS No. 0009497--8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.